Cas no 2171777-58-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid
• CAS No: 2171777-58-3
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6281534
• PubChem ID: 165814423
• Update Time: 2025-09-23

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]-3-hydroxybutanoic acid
• 2171777-58-3
• EN300-1551898

• Inchi： 1S/C26H30N2O6/c1-16(2)11-12-23(25(32)27-14-17(29)13-24(30)31)28-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-11,17,22-23,29H,12-15H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： LLTAJHJQHGHMLZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(CC(=O)O)O)=O)C/C=C(\C)/C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid: A Novel Compound with Potential Therapeutic Applications

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid (CAS No. 2171777-58-3) represents a complex organic molecule with unique structural features that have attracted significant attention in pharmaceutical research. This compound combines multiple functional groups, including the fluoren-9-yl moiety, methoxycarbonyl functionality, and a hydroxybutanoic acid backbone, making it a promising candidate for the development of novel therapeutics. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in the synthesis of bioactive molecules. The fluoren-9-yl group, in particular, has been shown to enhance the stability and solubility of the compound, while the methoxycarbonyl functionality contributes to its ability to form hydrogen bonds with target proteins. These structural characteristics position this compound as a valuable tool in drug discovery and development.

The hydroxybutanoic acid core of this molecule is a critical component for its biological activity. This functional group is known to participate in various metabolic processes and has been implicated in the regulation of inflammatory responses. The hex-4-enamido substituent further modifies the molecule's reactivity, enabling it to interact with specific receptors or enzymes involved in disease mechanisms. The combination of these structural elements suggests that this compound may have applications in the treatment of chronic inflammatory diseases, neurodegenerative disorders, and metabolic syndromes. Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and potential targets, providing insights into its mechanism of action.

One of the most significant recent breakthroughs in the study of this compound is its potential role in the development of fluoren-based prodrugs. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. The fluoren-9-yl moiety in this molecule is particularly advantageous for prodrug design, as it can be selectively cleaved under physiological conditions to release the active pharmacophore. This property has been explored in the context of methoxycarbonyl-modified compounds, where the fluoren-3-yl derivative has shown enhanced stability in vivo. The synthesis of such prodrugs involves a series of chemical reactions, including esterification and amidation, which are critical for maintaining the integrity of the fluoren-9-yl group during drug delivery.

Recent studies have also focused on the hydroxybutanoic acid moiety's ability to modulate the activity of hex-4-enamido-containing proteins. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the hydroxybutanoic acid core of this compound can inhibit the activity of hex-4-enamido-dependent enzymes, which are implicated in the progression of certain cancers. The study used molecular docking simulations to predict the binding affinity of this compound to its target enzyme, revealing a high degree of specificity. These findings suggest that this compound could be further optimized to enhance its therapeutic efficacy while minimizing off-target effects.

The methoxycarbonyl functionality in this compound is another area of active research. This group has been shown to participate in the formation of fluoren-9-yl-based conjugates, which are used in the development of targeted drug delivery systems. The methoxycarbonyl group can be modified to incorporate targeting ligands, such as fluoren-3-yl-based antibodies or peptides, enabling the compound to selectively bind to specific cell types. This approach has been particularly useful in the treatment of solid tumors, where the ability to deliver drugs directly to cancerous cells can significantly improve therapeutic outcomes. The synthesis of such conjugates involves advanced chemical techniques, including click chemistry and solid-phase peptide synthesis, which are essential for maintaining the structural integrity of the fluoren-9-yl group.

Another important aspect of this compound's development is its hex-4-enamido functionality, which has been linked to its ability to modulate lipid metabolism. Recent research has shown that the hex-4-enamido group can interact with specific receptors in the liver, influencing the uptake and metabolism of lipids. This property has been explored in the context of fluoren-9-yl-based therapies for metabolic disorders such as obesity and type 2 diabetes. A 2022 study published in *Nature Communications* demonstrated that the hex-4-enamido derivative of this compound could reduce hepatic lipid accumulation in a mouse model of obesity, highlighting its potential as a therapeutic agent. These findings underscore the importance of the hex-4-enamido group in the compound's biological activity.

The fluoren-9-yl moiety of this compound is also being investigated for its potential in the development of hydroxybutanoic acid-based nanocarriers. These nanocarriers are designed to enhance the solubility and stability of poorly water-soluble drugs, which is a common challenge in pharmaceutical development. The fluoren-9-yl group can be incorporated into the surface of these nanocarriers, providing a hydrophobic environment that protects the active compound from degradation. This approach has been particularly effective in the delivery of methoxycarbonyl-modified drugs, where the fluoren-9-yl moiety has been shown to improve the pharmacokinetic profile of the compound. The synthesis of these nanocarriers involves a combination of polymer chemistry and surface modification techniques, which are critical for achieving the desired drug release kinetics.

Furthermore, the hydroxybutanoic acid core of this compound has been linked to its potential in the treatment of neurodegenerative diseases. Recent studies have shown that the hydroxybutanoic acid moiety can cross the blood-brain barrier, allowing it to reach the central nervous system where it can modulate the activity of hex-4-enamido-dependent enzymes. This property has been explored in the context of fluoren-9-yl-based therapies for Alzheimer's disease and Parkinson's disease, where the ability to target specific brain regions is crucial for therapeutic success. The development of such therapies requires a deep understanding of the molecular interactions between the compound and its target proteins, which is facilitated by advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In conclusion, the 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamido-3-hydroxybutanoic acid molecule represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the fluoren-9-yl, methoxycarbonyl, and hydroxybutanoic acid moieties, make it a versatile platform for the development of novel therapeutics. Recent studies have demonstrated its potential in the treatment of a wide range of diseases, from inflammatory conditions to neurodegenerative disorders. As research in this area continues to evolve, the fluoren-9-yl-based compounds are expected to play an increasingly important role in the development of more effective and targeted therapies.